Cas no 2229628-34-4 (2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol)

• Product Name: 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol
• CAS No: 2229628-34-4
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 5943674
• PubChem ID: 165675568
• Update Time: 2025-05-22

2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol
• 2229628-34-4
• EN300-1971197

• Inchi： 1S/C9H10F2O3/c1-14-5-2-3-7(12)6(4-5)8(13)9(10)11/h2-4,8-9,12-13H,1H3
• InChI Key： FKYBGPVAWGDSPH-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C=1)OC)O)O)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol

Comprehensive Overview of 2-(2,2-Difluoro-1-hydroxyethyl)-4-methoxyphenol (CAS No. 2229628-34-4)

2-(2,2-Difluoro-1-hydroxyethyl)-4-methoxyphenol (CAS No. 2229628-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a difluoro-hydroxyethyl group attached to a methoxyphenol backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol includes a hydroxyl group and a methoxy group, which contribute to its solubility in polar solvents and its reactivity in various chemical reactions. These functional groups make it a versatile building block for synthesizing more complex molecules. The presence of fluorine atoms in the compound enhances its stability and bioavailability, which is a critical factor in pharmaceutical applications.

One of the most searched questions about 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol is its role in modern drug development. Recent studies highlight its potential as a precursor for anticancer agents and anti-inflammatory drugs. The difluoro-hydroxyethyl moiety is particularly noteworthy for its ability to improve the metabolic stability of drug candidates, a feature highly sought after in medicinal chemistry. This aligns with the growing demand for fluorinated compounds in the pharmaceutical industry, as they often exhibit enhanced efficacy and reduced side effects.

Another hot topic related to this compound is its application in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol. Techniques such as catalytic fluorination and biocatalysis are being investigated to minimize waste and reduce the use of hazardous reagents. This trend reflects the broader shift toward sustainable practices in chemical manufacturing.

In addition to its pharmaceutical applications, 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol is also being studied for its potential in material science. Its unique combination of fluorine and hydroxyl groups makes it a candidate for developing advanced polymers and coatings with improved durability and resistance to degradation. This has sparked interest in industries ranging from electronics to automotive, where high-performance materials are in constant demand.

The market dynamics for 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol are evolving rapidly. As more research validates its utility, the demand for high-purity samples of this compound is expected to rise. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of academic and industrial researchers. This compound’s niche yet growing market presents opportunities for innovation and collaboration across the chemical sector.

For those seeking detailed technical data, 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol is often characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, ensuring its suitability for high-stakes applications. Researchers frequently inquire about its spectral data and synthetic protocols, which are critical for reproducibility and further experimentation.

In summary, 2-(2,2-difluoro-1-hydroxyethyl)-4-methoxyphenol (CAS No. 2229628-34-4) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential in drug discovery, green chemistry, and material science, make it a focal point for ongoing research. As the chemical community continues to explore its applications, this compound is poised to play a pivotal role in advancing multiple fields. Stay updated with the latest developments to leverage its full potential.